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Compound of Interest

Compound Name: Acetyl bromide

Cat. No.: B1214935

Acetyl bromide serves as a crucial precursor in the synthesis of bromoacetyl compounds,
which are pivotal intermediates in the pharmaceutical and agrochemical industries.[1] While not
typically used to directly bromoacetylate a substrate, acetyl bromide can be brominated to
form bromoacetyl bromide (BrCH2COBr).[2] Bromoacetyl bromide is a highly reactive and
versatile reagent used to introduce the bromoacetyl group (-COCH?2Br) into various molecules.

[1]

The significance of bromoacetyl compounds lies in the high reactivity of the bromoacetyl
functional group. The presence of the electron-withdrawing carbonyl group activates the a-
carbon, and the bromine atom serves as an excellent leaving group. This structure makes
bromoacetyl compounds highly susceptible to nucleophilic substitution reactions.[1][3] This
reactivity is harnessed by researchers and drug development professionals to synthesize a
wide array of complex molecules, including heterocyclic compounds, 3-lactams, and amino
acid derivatives, which form the backbones of many active pharmaceutical ingredients (APIS)
and advanced crop protection agents.[1]

Key Applications:

e Pharmaceutical Synthesis: Used as key intermediates for a broad range of APIs.[1] They are
instrumental in creating precursors for antibiotics and other vital medicines.[3] For example,
they are used to synthesize 4-(2-bromoacetylamino)benzenearsonic acid, a precursor to the
metal-based drug PENAO.[4][5]
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» Agrochemical Development: Employed in the synthesis of pesticides, including herbicides
and insecticides.[1] The reactive bromine atom can be incorporated into molecules designed
to target specific biological pathways in pests.[1]

» Heterocyclic Chemistry: Bromoacetyl compounds are versatile building blocks for
constructing five and six-membered heterocyclic systems such as thiophenes, imidazoles,
thiazoles, pyrans, and pyridines.[6][7]

o Reagent for lonic Liquids: Bromoacetyl bromide can be used as a reagent to synthesize
imidazolium or pyridinium-based ionic liquids.[5]

Physicochemical Data of Key Reagents

A clear distinction between the precursor (acetyl bromide) and the primary bromoacetylating
agent (bromoacetyl bromide) is essential for proper experimental design. The properties of
both are summarized below.

Property Acetyl Bromide Bromoacetyl Bromide
CAS Number 506-96-7 598-21-0

Molecular Formula C2HsBrO C2H2Br20

Molecular Weight 122.95 g/mol 201.84 g/mol [1][5]
Appearance Colorless fuming liquid Colorless to yellowish liquid[1]
Boiling Point 75-77 °C 147-150 °C[1][4]

Density 1.66 g/mL 2.317 g/mL at 25 °C[4]

Reaction Pathways and Mechanisms

The preparation of bromoacetyl compounds can be visualized as a multi-stage process,
starting from the synthesis of the key bromoacetylating agent, which is then used to
functionalize various substrates.
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Caption: General workflow for preparing bromoacetyl compounds.
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The core reaction for functionalizing substrates with the bromoacetyl group is a nucleophilic
acyl substitution. The nucleophile (e.g., an alcohol or amine) attacks the electrophilic carbonyl
carbon of bromoacetyl bromide.
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1. Dissolve alcohol & triethylamine
in dry dichloromethane (DCM).

2. Cool mixture to 0 °C
under Nitrogen atmosphere.

dropwise via syringe.

(4. Stir at 0 °C for 2 hours)

5. Quench reaction with cold
15% sulfuric acid solution.

(3. Slowly add Bromoacetyl Bromide)

6. Perform aqueous workup.
(e.g., wash with water, brine)

Bromoacetyl Bromide + Nucleophile (Nu-H)

1. Nucleophilic Attack 7. Dry _organic layer over Na2SOa,
filter, and concentrate.

Tetrahedral Intermediate l

8. Purify crude product
(e.g., column chromatography).

2. Leaving Group (Br~) Departure

Bromoacetylated Product + HBr

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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